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Introduction

RLS-0071, also known as pegtarazimod, is a first-in-class, 15-amino acid peptide with a dual
mechanism of action that modulates both humoral and cellular arms of the innate immune
system.[1][2] It is currently under investigation for a variety of inflammatory conditions, including
hypoxic-ischemic encephalopathy (HIE), acute graft-versus-host disease (aGVHD), and acute
lung injury.[1][2][3] RLS-0071 is derived from the human astrovirus coat protein and works by
inhibiting the classical complement pathway and neutrophil-mediated inflammation.[2] This
document provides a summary of the available information on the administration of RLS-0071
in in vivo mouse models based on preclinical studies.

Mechanism of Action
RLS-0071 exerts its anti-inflammatory effects through two primary pathways:
e Inhibition of the Classical Complement Pathway: RLS-0071 binds to the C1 complex, the

initiator of the classical complement pathway. This prevents downstream activation and the
generation of inflammatory mediators such as C3a and Cha.[1]

e Inhibition of Neutrophil Activity: RLS-0071 inhibits myeloperoxidase (MPO), an enzyme
released by activated neutrophils that contributes to oxidative damage and inflammation.[1]
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[2] By binding to the heme ring of MPO, RLS-0071 also reduces the formation of neutrophil
extracellular traps (NETosis).[2]

This dual-targeting mechanism allows RLS-0071 to address both the humoral and cellular
drivers of inflammation.
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Caption: Dual mechanism of action of RLS-0071.

In Vivo Mouse Models

RLS-0071 has been evaluated in several preclinical animal models, primarily focusing on
inflammatory and ischemic conditions. The most prominently mentioned model in the available
literature is the murine model of acute graft-versus-host disease (aGVHD).

Acute Graft-versus-Host Disease (aGVHD) Mouse Model
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Preclinical studies in a major histocompatibility complex (MHC)-mismatched mouse model of
aGVHD have demonstrated the efficacy of RLS-0071 in both prophylactic and therapeutic
settings.[2][4]

Key Findings:

Improved Survival: RLS-0071 administration significantly improved survival rates compared
to vehicle controls.[2]

Reduced Clinical Symptoms: The treatment reduced the clinical signs of aGVHD.[5]

Decreased Tissue Damage: RLS-0071 mitigated tissue damage in target organs of aGVHD.

[5]

Reduced Inflammatory Markers: The peptide lowered levels of inflammatory markers such as

MPO and neutrophil elastase.[2]

Administration Protocols

While specific, detailed administration protocols from peer-reviewed publications are not yet
widely available, information from press releases and conference abstracts provides an outline
of the experimental design for RLS-0071 in aGVHD mouse models.

Experimental Workflow for aGVHD Mouse Model
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. realtalifesciences.com [realtalifesciences.com]

2. ReAlta Life Sciences Reports Positive Preclinical Data for RLS-0071 in aGVHD at ASH
Annual Meeting [synapse.patsnap.com]

3. realtalifesciences.com [realtalifesciences.com]

4. firstwordpharma.com [firstwordpharma.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15573095?utm_src=pdf-body-img
https://www.benchchem.com/product/b15573095?utm_src=pdf-custom-synthesis
https://realtalifesciences.com/news/realta-publishes-data-demonstrating-rls-0071-pegtarazimod-reduces-brain-inflammation-in-preclinical-hypoxic-ischemic-encephalopathy-model/
https://synapse.patsnap.com/article/realta-life-sciences-reports-positive-preclinical-data-for-rls-0071-in-agvhd-at-ash-annual-meeting
https://synapse.patsnap.com/article/realta-life-sciences-reports-positive-preclinical-data-for-rls-0071-in-agvhd-at-ash-annual-meeting
https://realtalifesciences.com/news/realta-announces-positive-preclinical-data-for-rls-0071-pegtarazimod-in-acute-graft-versus-host-disease-at-american-society-of-hematology-annual-meeting/
https://firstwordpharma.com/story/5919544
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» 5. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [RLS-0071 Administration Protocol for In Vivo Mouse
Models: Application Notes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15573095#rls-0071-administration-protocol-for-in-
vivo-mouse-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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